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Mechanism of Action and Pharmacodynamics

Bromhexine hydrochloride exerts its effects through a multi-faceted mechanism of action, which includes

both secretolytic and potential antiviral activities.

Mucolytic Action: Bromhexine works by stimulating the mucous glands to produce a secretion that is

less viscous. It achieves this by activating the synthesis of sialomucin and breaking down acid
mucopolysaccharide fibers within the mucus, thereby reducing its thickness and stickiness [1] [2]

[3]. This secretolytic and secretomotor action enhances mucociliary clearance, facilitating the
expulsion of mucus from the airways [4] [2].

Potential Antiviral Action: Recent research interest has focused on bromhexine's role as an inhibitor
of the host protein Transmembrane Protease, Serine 2 (TMPRSS2) [4] [5]. TMPRSS2 is crucial for

viral entry of pathogens like influenza and SARS-CoV-2 by priming the viral spike protein.
Bromhexine's inhibition of this protease may block viral entry into cells [4] [5]. Additionally, its

metabolite, ambroxol, may interact with the Angiotensin-Converting Enzyme 2 (ACE2) receptor,
further potentially impeding SARS-CoV-2 cellular entry [4].

The following diagram outlines the primary pharmacological pathways of Bromhexine Hydrochloride:
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Bromhexine exhibits dual mucolytic and potential antiviral mechanisms of action.

Pharmacokinetic Properties
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Bromhexine hydrochloride exhibits predictable pharmacokinetics, though with significant first-pass

metabolism. Key parameters from human and animal studies are summarized below.

Table 1: Key Pharmacokinetic Parameters of Bromhexine Hydrochloride

Parameter
Value (Human Data, unless
specified)

Notes / Source

Absorption &
Bioavailability

Bioavailability 20–27% [6] (22–27% [4]) Extensive first-pass effect (75-80%)
[4].

T_max (Time to Peak
Concentration)

~1.78 hours (in broilers) [6] Rapid absorption from GI tract [4] [3].

C_max (Peak
Concentration)

32.72 ng/mL (in broilers, 2.5 mg/kg
dose) [6]

Distribution

Volume of Distribution

(V_ss)

1209 L (19 L/kg) [4] / 22.55 L/kg

(in broilers) [6]

Wide distribution; high tissue

penetration.

Protein Binding ~95% [4] Highly bound to plasma proteins [4]

[3].

Tissue Concentration Lung parenchyma levels 3.4-5.9x

higher than plasma [4]

Metabolism &
Elimination

Metabolism Extensive hepatic metabolism [4] Metabolized to active metabolites

including ambroxol [4] [3].

Route of Elimination Primarily renal (97% of dose) [4] Mostly as metabolites; <1% as

parent drug [4].
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Parameter
Value (Human Data, unless
specified)

Notes / Source

Half-life (Terminal) 6.6 – 31.4 hours [4]

Clearance 843 – 1073 mL/min [4] / 1.52
L/h/kg (in broilers) [6]

Experimental Protocols and Research Data

For researchers, understanding the methodologies for quantifying bromhexine and its effects is crucial. The

following is a detailed protocol adapted from a recent pharmacokinetic study in broilers [6].

1. Experimental Administration and Design

Subjects: 20 healthy 12-week-old Arbor Acres broilers.

Design: Randomized, parallel-controlled study. Subjects were assigned to either an intravenous (IV)
or an oral (PO) administration group.

Administration:
IV Group: Bromhexine HCl raw material dissolved in dimethyl sulfoxide (DMSO) and diluted

with 5% glucose injection. Administered via left inferior vein at 2.5 mg/kg body weight (BW).
PO Group: Bromhexine HCl soluble powder diluted with purified water. Administered via

gavage at 2.5 mg/kg BW.
Sample Collection: Blood samples (approx. 1 mL) were collected from the inferior veins at

predetermined time points post-administration (e.g., 5, 10, 20, 30, 45 min, 1, 2, 3, 4, 6, 8, 12, 15, 24,
36, 48 h). Plasma was separated by centrifugation and stored for analysis [6].

2. UPLC-MS/MS Analysis of Plasma Samples This method provides a specific and sensitive approach for

quantifying bromhexine hydrochloride concentration in plasma.

Plasma Extraction:
Mix 0.5 mL of plasma with 1 mL of 0.1% formic acid acetonitrile.

Vortex thoroughly for 2 minutes.
Centrifuge at 10,000 × g for 10 minutes.

Mix 0.3 mL of the supernatant with 0.7 mL of purified water.
Filter through a 0.22 μm membrane before injection [6].

Instrumentation and Chromatography:
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System: Acquity UPLC H-Class system coupled with a Xevo TQ-S micro triple quadrupole

mass spectrometer.
Column: Acquity UPLC BEH C18 (2.1 mm × 50 mm, 1.7 μm particle size), maintained at 35°C.

Mobile Phase: Isocratic elution with Acetonitrile (A) and 0.1% formic acid in water (B) in a ratio
of 35:65.

Flow Rate: 0.2 mL/min.
Detection Time: 5 minutes per sample [6].

Mass Spectrometry:
Ion Source: Electrospray Ionization (ESI), positive ion mode.

Scan Mode: Multiple Reaction Monitoring (MRM) [6].

The experimental workflow for the pharmacokinetic study is summarized below:
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Workflow for pharmacokinetic study of bromhexine HCl in an animal model.

Clinical and Therapeutic Applications

Bromhexine is clinically used as a mucolytic agent for respiratory conditions with viscid mucus [4] [1] [2].

Table 2: Clinical Indications and Dosage

Indication Role of Bromhexine
Common Dosage (Adults & Children
>12 yrs)

Acute & Chronic
Bronchitis

Adjunct therapy to thin mucus and
improve clearance [1].

8 mg, three times daily [1] [2].

Common Cold &
Influenza

Symptomatic treatment of productive
cough [4] [2].

8 mg, three times daily. Can be
increased to 12 mg four times daily

under supervision [1] [2].

Other Respiratory
Infections

Used in conditions like bronchiectasis

and pneumonia to aid mucus
expulsion [4] [2].

As per physician's advice.

COVID-19
(Investigational)

Potential adjunct for TMPRSS2
inhibition; clinical trials ongoing [4]

[5].

Not yet established; under
investigation.

Safety and Tolerability Profile

Bromhexine is generally well-tolerated, but some considerations are necessary.

Common Adverse Effects: Include gastrointestinal issues (nausea, vomiting, diarrhea, upper
abdominal pain), nervous system effects (headache, dizziness), and occasional skin reactions (rash,

urticaria) [1] [2].
Contraindications and Precautions:

Contraindicated in patients with known hypersensitivity to bromhexine [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 9 Tech Support

https://go.drugbank.com/drugs/DB09019
https://www.vinmec.com/eng/blog/bromhexine-hydrochloride-uses-dosages-and-side-effects-en
https://www.medicoverhospitals.in/medicine/bromhexine
https://www.vinmec.com/eng/blog/bromhexine-hydrochloride-uses-dosages-and-side-effects-en
https://www.vinmec.com/eng/blog/bromhexine-hydrochloride-uses-dosages-and-side-effects-en
https://www.medicoverhospitals.in/medicine/bromhexine
https://go.drugbank.com/drugs/DB09019
https://www.medicoverhospitals.in/medicine/bromhexine
https://www.vinmec.com/eng/blog/bromhexine-hydrochloride-uses-dosages-and-side-effects-en
https://www.medicoverhospitals.in/medicine/bromhexine
https://go.drugbank.com/drugs/DB09019
https://www.medicoverhospitals.in/medicine/bromhexine
https://go.drugbank.com/drugs/DB09019
https://pmc.ncbi.nlm.nih.gov/articles/PMC7489657/
https://www.vinmec.com/eng/blog/bromhexine-hydrochloride-uses-dosages-and-side-effects-en
https://www.medicoverhospitals.in/medicine/bromhexine
https://www.medicoverhospitals.in/medicine/bromhexine
https://www.smolecule.com/products/s522077?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Use with caution in patients with a history of gastric ulcers, as it may damage the gastric

mucosal barrier [1] [2].
Caution is advised in asthmatic patients (risk of bronchospasm) and in those with severe renal

or hepatic impairment (may require dose adjustment) [1] [2].
Not recommended for children under 2 years of age due to the risk of mucus accumulation [1]

[2].
Drug Interactions: Bromhexine may enhance the penetration of certain antibiotics (e.g., amoxicillin,

erythromycin, cefuroxime) into bronchial secretions, which can be a beneficial interaction [2].
Concurrent use with antitussives should be avoided due to the risk of mucus retention [1] [2].

Future Research Directions

Current research explores bromhexine's potential beyond its traditional mucolytic use. Its TMPRSS2

inhibitory activity positions it as a candidate for repurposing against viral respiratory infections, including

COVID-19, with several clinical trials underway to evaluate its efficacy and safety in this context [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b522077#bromhexine-hydrochloride-pharmacological-

properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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